4-Bromo-2-methylphenyl isothiocyanate
Cat. No. B097308
Key on ui cas rn:
19241-38-4
M. Wt: 228.11 g/mol
InChI Key: YASXCQRGYJGIKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08901141B2
Procedure details
To a solution of 4-bromo-2-methylaniline (11.0 g, 59.0 mmol) and saturated aqueous sodium hydrogen carbonate (150 mL) in tetrahydrofuran (150 mL) was added thiophosgene (4.50 mL, 59.0 mmol), and the mixture was stirred at 0° C. for 30 min. The reaction mixture was extracted with ethyl acetate. The combined organic layer was washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The residual solid was collected by filtration and was washed with n-hexane to give the title compound as a brown powder (8.16 g, 35.8 mmol, 61%).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[C:4]([CH3:9])[CH:3]=1.C(=O)([O-])O.[Na+].[C:15](Cl)(Cl)=[S:16]>O1CCCC1>[Br:1][C:2]1[CH:8]=[CH:7][C:5]([N:6]=[C:15]=[S:16])=[C:4]([CH3:9])[CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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11 g
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|
Type
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reactant
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Smiles
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BrC1=CC(=C(N)C=C1)C
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Name
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Quantity
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150 mL
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Name
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Quantity
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4.5 mL
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Type
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reactant
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Smiles
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C(=S)(Cl)Cl
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Name
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|
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 0° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The reaction mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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FILTRATION
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Type
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FILTRATION
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Details
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The residual solid was collected by filtration
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WASH
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Type
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WASH
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Details
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was washed with n-hexane
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC(=C(C=C1)N=C=S)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 35.8 mmol | |
| AMOUNT: MASS | 8.16 g | |
| YIELD: PERCENTYIELD | 61% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
